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Introduction

Buprofezin is a widely used insect growth regulator for controlling sucking pests on various
crops, including citrus.[1][2] Monitoring its residue levels in citrus fruits is crucial for ensuring
food safety and compliance with regulatory limits. However, the complex matrix of citrus fruits,
characterized by high water content, organic acids, essential oils, and pigments, presents
significant analytical challenges.[3][4] The QUEChERS (Quick, Easy, Cheap, Effective, Rugged,
and Safe) method provides a streamlined and efficient approach for the extraction and cleanup
of buprofezin residues from citrus samples prior to chromatographic analysis.[3][5] This
application note details a validated QUEChERS protocol for the determination of buprofezin in
citrus fruits.

Experimental Protocol

This protocol is based on the widely adopted QUEChERS methodology, with modifications
tailored for citrus matrices.[3][6][7]

1. Sample Homogenization:

» Weigh a representative portion of the citrus fruit (e.g., whole fruit, peel, or pulp) and
homogenize it to a uniform paste.[6][7] For dry components like the peel, hydration with a
specific volume of water may be necessary to ensure efficient extraction.[7]
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2. Extraction:

e Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.[1][6][7]

e Add 10-15 mL of acetonitrile (with 1% acetic acid for the AOAC version) to the tube.[1][7]
o Shake vigorously for 1 minute to ensure thorough mixing.[3][6]

e Add the appropriate QUEChERS extraction salt packet. A common formulation for citrus (EN
15662) contains 4 g MgSOa4, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium
hydrogen citrate sesquihydrate.[3][6]

o Immediately shake the tube vigorously for 1 minute to prevent the agglomeration of salts and
ensure proper extraction.

o Centrifuge the tube at >3000 rpm for 5 minutes to achieve phase separation.[3][6]
3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
o Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE tube.

e The d-SPE tube should contain a mixture of anhydrous MgSOa for water removal and
primary secondary amine (PSA) to remove organic acids and sugars. For citrus samples with
pigments and oils, a sorbent like C18 may also be included.[1][3][7] A typical composition is
150 mg MgSOa4, 50 mg PSA, and 50 mg C18.[7]

» Vortex the d-SPE tube for 30 seconds to 1 minute.

e Centrifuge for 5 minutes at high speed.

e The resulting supernatant is the final extract, ready for analysis.
Quantitative Data Summary

The following table summarizes typical performance data for the QUEChERS method in the
analysis of buprofezin in citrus fruits.
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Relative
. Spiking Level Average Standard
Matrix o Reference
(mglkg) Recovery (%) Deviation

(RSD) (%)

Citrus Not Specified 85.89-102.28 3.29-7.25 [2]
Orange 0.01 70-120 <20 [8]
Grapefruit 0.01 70-120 <20 [8]
Lemon Not Specified 70-120 ~10 9]

Analytical Instrumentation: GC-MS/MS

Gas chromatography-tandem mass spectrometry (GC-MS/MS) is a common technique for the
analysis of buprofezin.

Typical GC-MS/MS Parameters:

e GC Column: Varian VF 5ms (30m x 0.25mm ID) or equivalent.[10]

e Injection: 1 uL splitless injection at 250 °C.[3]

e Oven Program: Start at 90°C (hold 1 min), ramp at 4°C/min to 310°C (hold 2 min).[3]
e Carrier Gas: Helium at a constant flow of 1.8 mL/min.[3]

e MS Source Temperature: 200-225 °C.[3][10]

« lonization Mode: Electron Impact (EI).[3]

o MRM Transitions for Buprofezin: Precursor ion: 172.09 m/z; Product ions: 57.03 m/z and
193.10 m/z.[11]

Visualization of the QUEChERS Workflow

The following diagram illustrates the key steps in the QUEChERS sample preparation workflow
for buprofezin analysis in citrus.
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Caption: QUEChERS workflow for citrus sample preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10780566#quechers-sample-preparation-for-
buprofezin-analysis-in-citrus]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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